Cas no 477326-25-3 (methyl 3-(2-nitrobenzamido)-5-phenylthiophene-2-carboxylate)

• Product Name: methyl 3-(2-nitrobenzamido)-5-phenylthiophene-2-carboxylate
• CAS No: 477326-25-3
• MF: C₁₉H₁₄N₂O₅S
• MW: 382.389863491058
• CID: 6586305
• PubChem ID: 7121564
• Update Time: 2025-10-17

methyl 3-(2-nitrobenzamido)-5-phenylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-nitrobenzamido)-5-phenylthiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 3-[(2-nitrobenzoyl)amino]-5-phenyl-, methyl ester
• AKOS024599927
• Oprea1_144348
• 477326-25-3
• methyl 3-[(2-nitrobenzoyl)amino]-5-phenylthiophene-2-carboxylate
• F0779-0493

• Inchi： 1S/C19H14N2O5S/c1-26-19(23)17-14(11-16(27-17)12-7-3-2-4-8-12)20-18(22)13-9-5-6-10-15(13)21(24)25/h2-11H,1H3,(H,20,22)
• InChI Key： XFYNKKOIQDUSRE-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(C2=CC=CC=C2)=CC=1NC(=O)C1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 382.06234272g/mol
• Monoisotopic Mass: 382.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on methyl 3-(2-nitrobenzamido)-5-phenylthiophene-2-carboxylate

Methyl 3-(2-Nitrobenzamido)-5-Phenylthiophene-2-Carboxylate (CAS No. 477326-25-3): A Comprehensive Overview

Methyl 3-(2-nitrobenzamido)-5-phenylthiophene-2-carboxylate (CAS No. 477326-25-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of methyl 3-(2-nitrobenzamido)-5-phenylthiophene-2-carboxylate consists of a thiophene ring, a nitrobenzamide moiety, and a methyl ester group. These functional groups contribute to the compound's chemical stability and biological activity. The thiophene ring, a five-membered heterocyclic compound, is known for its aromatic properties and is commonly found in many biologically active molecules. The nitrobenzamide moiety, on the other hand, imparts electron-withdrawing properties and can influence the compound's reactivity and binding affinity to biological targets.

Recent studies have explored the pharmacological properties of methyl 3-(2-nitrobenzamido)-5-phenylthiophene-2-carboxylate in detail. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that methyl 3-(2-nitrobenzamido)-5-phenylthiophene-2-carboxylate could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, methyl 3-(2-nitrobenzamido)-5-phenylthiophene-2-carboxylate has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

The synthesis of methyl 3-(2-nitrobenzamido)-5-phenylthiophene-2-carboxylate has been optimized using modern synthetic methods to ensure high yields and purity. One common approach involves the coupling of 3-aminothiophene with 2-nitrobenzoic acid followed by esterification with methanol. This multi-step process requires careful control of reaction conditions to avoid side reactions and ensure the formation of the desired product.

The physicochemical properties of methyl 3-(2-nitrobenzamido)-5-phenylthiophene-2-carboxylate have also been extensively studied. The compound is known to be moderately soluble in organic solvents such as DMSO and ethanol but exhibits limited solubility in water. This property can impact its bioavailability and formulation for pharmaceutical applications. To overcome these challenges, researchers have explored various strategies such as nanoparticle formulations and prodrug approaches to enhance the solubility and stability of the compound.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 3-(2-nitrobenzamido)-5-phenylthiophene-2-carboxylate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at low doses with minimal adverse effects. However, further studies are needed to determine optimal dosing regimens and to assess long-term safety profiles.

In conclusion, methyl 3-(2-nitrobenzamido)-5-phenylthiophene-2-carboxylate (CAS No. 477326-25-3) represents a promising candidate for the development of new therapeutic agents due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new applications and mechanisms of action, further highlighting its potential in medicinal chemistry and pharmaceutical research.